Phenylhydrazine
Phenylhydrazine
Phenylhydrazine appears as pale yellow crystals. Melting point 66°F. Becomes an oily liquid. Toxic by ingestion, inhalation and skin absorption. Flash point 192°F. Autoignition temperature 345°F. Soluble in alcohol.
Phenylhydrazine is a phenylhydrazine that is the monophenyl derivative of hydrazine. It has a role as a xenobiotic.
Phenylhydrazine is a phenylhydrazine that is the monophenyl derivative of hydrazine. It has a role as a xenobiotic.
Brand Name:
Vulcanchem
CAS No.:
100-63-0
VCID:
VC0124118
InChI:
InChI=1S/C6H8N2/c7-8-6-4-2-1-3-5-6/h1-5,8H,7H2
SMILES:
C1=CC=C(C=C1)NN
Molecular Formula:
C6H8N2
C6H5NHNH2
C6H8N2
C6H5NHNH2
C6H8N2
Molecular Weight:
108.14 g/mol
Phenylhydrazine
CAS No.: 100-63-0
Reference Standards
VCID: VC0124118
Molecular Formula: C6H8N2
C6H5NHNH2
C6H8N2
Molecular Weight: 108.14 g/mol
CAS No. | 100-63-0 |
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Product Name | Phenylhydrazine |
Molecular Formula | C6H8N2 C6H5NHNH2 C6H8N2 |
Molecular Weight | 108.14 g/mol |
IUPAC Name | phenylhydrazine |
Standard InChI | InChI=1S/C6H8N2/c7-8-6-4-2-1-3-5-6/h1-5,8H,7H2 |
Standard InChIKey | HKOOXMFOFWEVGF-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)NN |
Canonical SMILES | C1=CC=C(C=C1)NN |
Boiling Point | 471 °F at 760 mm Hg (with decomposition) (USCG, 1999) 243.5 °C 243.5 °C, decomp (760 mm Hg); 173.5 °C at 100 mm Hg; 148.2 °C at 40 mm Hg; 131.5 °C at 20 mm Hg; 115.8 °C at 10 mm Hg; 101.6 °C at 5 mm Hg; 71.8 °C at 1 mm Hg 470°F (decomposes) 470°F (Decomposes) |
Colorform | Monoclinic prisms or oil Colorless to pale yellow liquid or solid (below 67 degrees F). |
Density | 1.0978 (USCG, 1999) 1.0978 at 20 °C/4 °C Relative density (water = 1): 1.1 1.10 |
Flash Point | 190 °F (USCG, 1999) 190 °F, 88 °C (closed cup) 88 °C c.c. 190°F |
Melting Point | 68 °F (USCG, 1999) 19.6 °C 19.5 °C 67°F |
Physical Description | Phenylhydrazine appears as pale yellow crystals. Melting point 66°F. Becomes an oily liquid. Toxic by ingestion, inhalation and skin absorption. Flash point 192°F. Autoignition temperature 345°F. Soluble in alcohol. COLOURLESS-TO-YELLOW OILY LIQUID OR CRYSTALS. TURNS RED-BROWN ON EXPOSURE TO AIR AND LIGHT. Colorless to pale-yellow liquid or solid (below 67°F) with a faint, aromatic odor. |
Description | Phenylhydrazine appears as pale yellow crystals. Melting point 66°F. Becomes an oily liquid. Toxic by ingestion, inhalation and skin absorption. Flash point 192°F. Autoignition temperature 345°F. Soluble in alcohol. Phenylhydrazine is a phenylhydrazine that is the monophenyl derivative of hydrazine. It has a role as a xenobiotic. |
Related CAS | 2545-79-1 (monosulfate) 27140-08-5 (hydrochloride) 59-88-1 (mono-hydrochloride) |
Solubility | Slight (NIOSH, 2016) 1.17 M Sparingly sol petroleum ether, sol in dil acids. Miscible in alcohol, ether, chloroform, and benzene Soluble in oxygenated, chlorinated, and aromatic solvents. Very soluble in acetone. In water, 1.27X10+5 mg/L at 25 °C Solubility in water, g/100ml at 25 °C: 14.5 Slight |
Synonyms | phenylhydrazide phenylhydrazine phenylhydrazine hydrochloride phenylhydrazine monohydrochloride phenylhydrazine monosulfate |
Vapor Density | 3.7 (air= 1) Relative vapor density (air = 1): 3.7 |
Vapor Pressure | 0.04 mm Hg at 77 °F (NIOSH, 2016) 0.03 mmHg 0.026 mm Hg at 25 °C Vapor pressure, Pa at 20 °C: 10 0.04 mmHg at 77°F (77°F): 0.04 mmHg |
PubChem Compound | 7516 |
Last Modified | Nov 11 2021 |
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